4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine

• IUPAC Name: 4-benzyl-1-[[3-(trifluoromethyl)phenyl]methyl]piperidine
• InChI: InChI=1S/C20H22F3N/c21-20(22,23)19-8-4-7-18(14-19)15-24-11-9-17(10-12-24)13-16-5-2-1-3-6-16/h1-8,14,17H,9-13,15H2
• InChI Key: NYBPAEGZXVJOSU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H22F3N
• Molecular Weight: 333.4 g/mol

Description

4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine involves the inhibition of the dopamine transporter. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have various effects on the brain, depending on the specific area and receptor subtype involved. For example, dopamine release in the nucleus accumbens is associated with reward and motivation, while dopamine release in the prefrontal cortex is associated with cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine are complex and depend on the specific brain region and receptor subtype involved. In general, it has been found to increase dopamine release and prolong its effects, which can have various effects on behavior and cognition. For example, it has been found to increase locomotor activity and induce stereotypic behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine is its selectivity for the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in various neurological disorders. However, its potency and selectivity can also be a limitation, as it can lead to off-target effects and potential toxicity if not used carefully. Additionally, its effects can be complex and depend on various factors, such as dose, route of administration, and individual differences.

Future Directions

There are many potential future directions for research on 4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine. One area of interest is its potential applications in the treatment of neurological disorders, such as Parkinson's disease, schizophrenia, and addiction. It may also be useful for studying the role of dopamine in other physiological processes, such as learning and memory. Additionally, further research is needed to better understand its mechanism of action and potential side effects, as well as to develop more selective and potent derivatives.

Synthesis Methods

The synthesis of 4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine involves the reaction of 3-(trifluoromethyl)benzyl chloride with benzylpiperidine in the presence of a base. The reaction yields the desired product, which can be purified using column chromatography. The purity of the product can be confirmed using NMR spectroscopy.

Scientific Research Applications

4-benzyl-1-[3-(trifluoromethyl)benzyl]piperidine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent and selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes it a valuable tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease, schizophrenia, and addiction.